3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide

• IUPAC Name: 3-ethoxy-N-[5-(4-nitrophenyl)sulfonyl-1,3-thiazol-2-yl]propanamide
• InChI: InChI=1S/C14H15N3O6S2/c1-2-23-8-7-12(18)16-14-15-9-13(24-14)25(21,22)11-5-3-10(4-6-11)17(19)20/h3-6,9H,2,7-8H2,1H3,(H,15,16,18)
• InChI Key: ZRSACPDXVASKKS-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)NC1=NC=C(S1)S(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C14H15N3O6S2
• Molecular Weight: 385.4 g/mol

Description

3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide is a compound that belongs to the class of thiazole derivatives. It is a synthetic molecule that has shown potential in various scientific research applications.

Mechanism of Action

The mechanism of action of 3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide involves the inhibition of topoisomerase II activity. Topoisomerase II is an enzyme that is involved in the regulation of DNA topology during DNA replication and transcription. Inhibition of this enzyme leads to the accumulation of DNA damage and ultimately, cell death.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound have been investigated in various studies. It has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism. It has also been shown to inhibit the growth of various bacterial and fungal strains.

Advantages and Limitations for Lab Experiments

The advantages of using 3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide in lab experiments include its potential as a potent anticancer, antifungal, and antibacterial agent. However, the limitations include its potential toxicity and the need for further research to determine its efficacy in vivo.

Future Directions

There are several future directions for the research of 3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide. One direction is to investigate its potential as a therapeutic agent for the treatment of cancer. Another direction is to explore its potential as an antifungal and antibacterial agent for the treatment of infectious diseases. Further research is also needed to determine its toxicity and efficacy in vivo.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown potential in various scientific research applications. Its mechanism of action involves the inhibition of topoisomerase II activity, leading to cell death. While it has advantages as a potential anticancer, antifungal, and antibacterial agent, further research is needed to determine its toxicity and efficacy in vivo.

Scientific Research Applications

3-ethoxy-N-{5-[(4-nitrophenyl)sulfonyl]-1,3-thiazol-2-yl}propanamide has been investigated for its potential in various scientific research applications. One such application is as a potential anticancer agent. Studies have shown that this compound can induce cell death in cancer cells by inhibiting the activity of an enzyme called topoisomerase II. It has also been investigated for its potential as an antifungal and antibacterial agent.